Cas no 1803561-46-7 (5-Bromo-3-methylisothiazole-4-carbonitrile)

5-Bromo-3-methylisothiazole-4-carbonitrile is a heterocyclic compound featuring a brominated isothiazole core with a nitrile functional group at the 4-position and a methyl substituent at the 3-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The bromine atom offers a reactive site for further functionalization via cross-coupling reactions, while the nitrile group enhances its utility in cyclization and condensation reactions. Its stability and well-defined reactivity profile make it valuable for constructing complex molecular architectures. The compound is typically handled under controlled conditions due to its potential sensitivity.

5-Bromo-3-methylisothiazole-4-carbonitrile structure

1803561-46-7 structure

Product Name:5-Bromo-3-methylisothiazole-4-carbonitrile

CAS No:1803561-46-7

MF:C₅H₃BrN₂S

MW:203.059718370438

MDL:MFCD27991839

CID:4615402

PubChem ID:73425164

Update Time:2025-06-07

5-Bromo-3-methylisothiazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 5-bromo-3-methyl-1,2-thiazole-4-carbonitrile
- 5-Bromo-3-methylisothiazole-4-carbonitrile
- 4-Isothiazolecarbonitrile, 5-bromo-3-methyl-
- MDL： MFCD27991839
- Inchi： 1S/C5H3BrN2S/c1-3-4(2-7)5(6)9-8-3/h1H3
- InChI Key： SKPLJEJAWCYGIA-UHFFFAOYSA-N
- SMILES： S1C(Br)=C(C#N)C(C)=N1

5-Bromo-3-methylisothiazole-4-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB490038-1 g	5-Bromo-3-methylisothiazole-4-carbonitrile; .	1803561-46-7		1g	€1,466.50	2022-03-01
TRC	B682348-5mg	5-Bromo-3-methylisothiazole-4-carbonitrile	1803561-46-7		5mg	$ 50.00	2022-06-06
TRC	B682348-10mg	5-Bromo-3-methylisothiazole-4-carbonitrile	1803561-46-7		10mg	$ 70.00	2022-06-06
TRC	B682348-50mg	5-Bromo-3-methylisothiazole-4-carbonitrile	1803561-46-7		50mg	$ 295.00	2022-06-06
Chemenu	CM423451-1g	5-bromo-3-methyl-1,2-thiazole-4-carbonitrile	1803561-46-7	95%+	1g	$703	2023-03-06
Alichem	A059004707-1g	5-Bromo-3-methylisothiazole-4-carbonitrile	1803561-46-7	95%	1g	$997.56	2022-04-02
Enamine	EN300-203000-0.05g	5-bromo-3-methyl-1,2-thiazole-4-carbonitrile	1803561-46-7	95%	0.05g	$228.0	2023-09-16
Enamine	EN300-203000-0.1g	5-bromo-3-methyl-1,2-thiazole-4-carbonitrile	1803561-46-7	95%	0.1g	$339.0	2023-09-16
Enamine	EN300-203000-0.25g	5-bromo-3-methyl-1,2-thiazole-4-carbonitrile	1803561-46-7	95%	0.25g	$484.0	2023-09-16
Enamine	EN300-203000-0.5g	5-bromo-3-methyl-1,2-thiazole-4-carbonitrile	1803561-46-7	95%	0.5g	$762.0	2023-09-16